Cas no 1352517-65-7 (2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde)

• Product Name: 2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde
• CAS No: 1352517-65-7
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 5179086
• Update Time: 2025-10-30

2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde
• 1-Pyrrolidinecarboxaldehyde, 2-[2-(1-pyrrolidinyl)-3-pyridinyl]-

• Inchi： 1S/C14H19N3O/c18-11-17-10-4-6-13(17)12-5-3-7-15-14(12)16-8-1-2-9-16/h3,5,7,11,13H,1-2,4,6,8-10H2
• InChI Key： VCXVYGCFGDPJBU-UHFFFAOYSA-N
• SMILES： N1(C=O)CCCC1C1=CC=CN=C1N1CCCC1

Additional information on 2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde

2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde: A Comprehensive Overview

2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde (CAS No. 1352517-65-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde.

Chemical Structure and Properties

2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde is a small molecule with a molecular formula of C₁₄H₁₈N₃O and a molecular weight of approximately 246.31 g/mol. The compound features a pyrrolidine ring fused to a pyridine ring, with an aldehyde group attached to the pyrrolidine moiety. This unique structural arrangement confers specific chemical and physical properties to the molecule. For instance, the presence of the aldehyde group makes it highly reactive in various chemical reactions, such as condensation and reduction processes.

The compound is typically synthesized through multi-step organic reactions involving the coupling of pyrrolidine and pyridine derivatives followed by functional group modifications. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing 2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde, making it more accessible for research and development purposes.

Synthesis Methods

The synthesis of 2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde involves several key steps. One common approach is to start with 3-bromopyridine and 1-pyrrolidinecarboxaldehyde, which are then subjected to a palladium-catalyzed coupling reaction to form the intermediate compound. Subsequent functional group manipulations, such as reduction and oxidation steps, yield the final product. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

An alternative synthetic route involves the use of microwave-assisted reactions, which have been shown to significantly reduce reaction times and improve product yields. This approach leverages the high energy input from microwave radiation to accelerate key chemical transformations, thereby streamlining the synthesis process.

Biological Activities and Applications

2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde has been extensively studied for its biological activities, particularly in the context of drug discovery and development. One of its most notable properties is its ability to modulate various biological targets, including enzymes, receptors, and signaling pathways. For example, recent studies have demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer cell proliferation.

In addition to its anti-cancer potential, 2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde has also shown promise in neurodegenerative disease research. Preclinical studies have indicated that it can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that this compound could be a valuable lead for developing new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Directions

The promising preclinical results for 2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde have paved the way for further clinical investigation. Several phase I clinical trials are currently underway to evaluate the safety and pharmacokinetic properties of this compound in human subjects. Preliminary data from these trials have shown favorable outcomes, with no significant adverse effects reported at therapeutic doses.

Beyond its therapeutic applications, 2-(2-Pyrrolidin-1-yl-pyridin-3-yl)-pyrrolidine-1-carbaldehyde is also being explored as a tool compound in basic research settings. Its ability to selectively target specific biological pathways makes it an invaluable reagent for elucidating complex cellular mechanisms involved in disease processes.

Conclusion

In summary, 2-(2-Pyrrolidin-1-y-lpyridin -3 - yl) - pyrroli dine - 1 - carbaldehyde (CAS No. 1352517 -65 -7) is a multifaceted organic compound with significant potential in both research and therapeutic applications. Its unique chemical structure confers specific properties that make it highly reactive and versatile in various chemical reactions. The compound's biological activities, particularly its anti-cancer and neuroprotective effects, have been extensively studied and hold promise for developing novel treatments for a range of diseases.

Ongoing clinical trials will provide further insights into its safety and efficacy profiles, while continued research efforts will likely uncover additional applications for this intriguing molecule. As our understanding of its properties deepens, it is anticipated that 2-(2-Pyrrolidin - 1 - yl - pyri din e - 3 - yl) - py rroli dine - 1 - car balde hyde strong > will continue to play a pivotal role in advancing the frontiers of medicinal chemistry and pharmaceutical science.